Cas no 61116-95-8 (2-(4-aminophenyl)sulfonylguanidine)

2-(4-aminophenyl)sulfonylguanidine structure
61116-95-8 structure
Product Name:2-(4-aminophenyl)sulfonylguanidine
CAS No:61116-95-8
MF:C7H10N4O2S
MW:214.244899272919
CID:953975
PubChem ID:5324
Update Time:2025-04-19

2-(4-aminophenyl)sulfonylguanidine Chemical and Physical Properties

Names and Identifiers

    • 2-(4-aminophenyl)sulfonylguanidine
    • Aterian
    • Guanicil
    • N1-Amidinosulfanilamide
    • Sulfaguanidin
    • Sulfaguine
    • Sulfanilguanidine
    • Sulfanilylguanidine
    • Sulphaguanidine
    • AKOS000121440
    • QA9
    • SULFADIAZINE IMPURITY C [EP IMPURITY]
    • Solfaguanidina [DCIT]
    • Sulfaguanidinum [INN-Latin]
    • WLN: ZR DSWMYZUM
    • Sulfanilamide, n(sup1)-amidino-
    • 4-amino-N-[amino(imino)methyl]benzenesulfonamide
    • KBio2_004460
    • N(sup 1)-(Diaminomethylene)sulfanilamide
    • CCG-38973
    • Guanidine, sulfanilyl-
    • p-Aminobenzenesulfoguanidide
    • AB00052220
    • Abiguanil
    • N1-Guanidylsulfanilamide
    • SCHEMBL93640
    • 4-aminophenylsulfonylguanidine
    • BSPBio_000019
    • HMS1921J19
    • SULFAGUANIDINE [EP MONOGRAPH]
    • N(sup1)-Guanylsulfanilamide
    • 4-Amino-N-diaminomethylene-benzenesulfonamide
    • Ulfaguanidine,(S)
    • Z56758608
    • SULFAGUANIDINE [EP IMPURITY]
    • N1-Guanylsulfanilamide
    • HY-B1267
    • Sulfanilamide, N1-(diaminomethylene)-
    • Emerin (pharmaceutical)
    • NINDS_000633
    • 4-Amino-N-amidinobenzenesulfonamide
    • 4-amino-N-[(Z)-amino(imino)methyl]benzenesulfonamide
    • KBio3_002451
    • SPBio_001940
    • UNII-15XQ8043FN
    • 61116-95-8
    • CS-4677
    • 1N-amino(imino)methyl-4-amino-1-benzenesulfonamide
    • S-Guanidine
    • SBI-0051658.P003
    • Guanidan
    • Q414886
    • RP 2275
    • BPBio1_000021
    • 4-Amino-N-carbamimidoylbenzene-1-sulfonamide
    • sulfaguanidine
    • 2-[(dioxidosulfanyl)amino]-1,9-dihydro-6H-purin-6-one[sulfaguanine]
    • 4-Amino-N-(aminoiminomethyl)benzenesulfonamide
    • Sulfaguanidine (INN)
    • NCGC00024191-03
    • Pharmakon1600-01501146
    • SPBio_001500
    • 2-sulfanilylguanidine
    • STK064640
    • AKOS000319495
    • IDI1_000633
    • Sulfoguenil
    • Suganyl
    • NSC 14041
    • SBI-0051658.P002
    • NSC-14041
    • 15XQ8043FN
    • DTXCID103609
    • Prestwick2_000010
    • [(4-Aminophenyl)sulfonyl]guanidine
    • NS00000003
    • {[Amino(imino)methyl]amino}(4-aminophenyl)dioxo-lambda6-sulfane
    • Shigatox
    • N-1-Amidinosulfanilamide
    • HMS3712A21
    • HMS501P15
    • MFCD00038136
    • AB00052220_15
    • Sulfaguanidina [INN-Spanish]
    • SR-01000000167-3
    • Sulgin
    • DB-291822
    • Sulfaguanidine, European Pharmacopoeia (EP) Reference Standard
    • SULFAGUANIDINE [MI]
    • 57-67-0
    • N-(4-aminobenzenesulfonyl)guanidine
    • N-Guanylsulfanilamide
    • Prestwick1_000010
    • SMR000058191
    • NCGC00016252-01
    • A914921
    • Sulfaguanil
    • Diacta
    • Sulginum
    • F85238
    • N(sup 1)-Guanylsulfanilamide
    • s4175
    • Sulfanilamide, N1-amidino-
    • Sulfaguanidine, VETRANAL(TM), analytical standard
    • BSPBio_002951
    • NCGC00018234-02
    • A-307
    • DivK1c_000633
    • AC-10943
    • Sulfanilyl guanidine
    • NSC-757861
    • amino[(4-aminophenyl)sulfonyl]carboxamidine
    • MLS000069712
    • Sulfaguamidine
    • Sulfoguanidine
    • CAS-57-67-0
    • SULFAGUANIDINE [WHO-DD]
    • Tox21_110329
    • CHEBI:94621
    • Benzenesulfonamide, 4-amino-N-(aminoiminomethyl)-
    • HMS3652J05
    • Ruocid
    • Prestwick_429
    • N(sup 1)-Amidinosulfanilamide
    • 1-((p-Aminophenyl)sulfonyl)guanidine
    • 4-amino-N-(diaminomethylidene)benzenesulfonamide
    • Spectrum5_001197
    • 1-[(p-Aminophenyl)sulfonyl]guanidine
    • SULFAGUANIDINE [MART.]
    • Ganidan
    • NSC757861
    • 4-amino-N-[(E)-amino(imino)methyl]benzenesulfonamide
    • KBioGR_000758
    • SW196658-2
    • Sulfoquanidine
    • 4-amino-N-(amino-imino-methyl)-benzenesulfonamide
    • GTPL12639
    • EINECS 200-345-9
    • HMS1568A21
    • Sulfaguanidina
    • Solfaguanidina
    • Guamide
    • ((p-Aminophenyl)sulfonyl)guanidine
    • 4-Amino-N-guanylbenzenesulfonamide
    • Prestwick0_000010
    • Prestwick3_000010
    • AB00052220_16
    • Spectrum_001412
    • p-Aminobenzenesulfonylguanidine
    • SR-01000000167
    • HMS2092H05
    • NCGC00018234-01
    • 4-Aminobenzenesulfonylguanidine
    • KBio2_001892
    • Spectrum2_001420
    • NCGC00018234-03
    • N-p-Aminobenzenesulphonylguanidine monohydrate
    • CHEMBL338802
    • BDBM50027795
    • N(sup1)-Amidinosulfanilamide
    • Sulfaguanidine 1000 microg/mL in Acetonitrile
    • 2-[(4-Aminobenzene)sulfonyl]guanidine
    • SMP1_000283
    • 8R-0841
    • Sulfaguanidine [INN]
    • SPECTRUM1501146
    • STK031666
    • NCGC00018234-05
    • SR-01000000167-4
    • Sulfanilamide, N(sup 1)-amidino-
    • Sulfoguanyl
    • DTXSID1023609
    • KBio1_000633
    • NSC14041
    • Sulfentidine
    • 1-(4-aminophenyl)sulfonylguanidine
    • 1-Amino-4-(([amino(imino)methyl]amino)sulfonyl)benzene #
    • Orgaguanidon
    • 6190-55-2
    • Sulfoguanil
    • HMS2095A21
    • EN300-34321
    • 4-Amino-N-(diaminomethylene)benzenesulfonamide
    • SCHEMBL93639
    • NCGC00018234-04
    • W-105451
    • Emerin (pharmaceutical) (VAN)
    • KBioSS_001892
    • KBio2_007028
    • Sulfaguanidinum
    • D02437
    • SR-01000000167-2
    • AI3-01048
    • Spectrum3_001456
    • N''-(4-aminobenzenesulfonyl)guanidine
    • Spectrum4_000429
    • Tox21_110329_1
    • [(p-Aminophenyl)sulfonyl]guanidine
    • NCGC00024191-04
    • ((4-Aminophenyl)sulfonyl)guanidine
    • Benzenesulfonamide, 4-amino-N-(diaminomethylene)-
    • Sulfaguanidine [INN:BAN:NF]
    • Resulfon
    • SULFADIMIDINE IMPURITY C [EP IMPURITY]
    • 4-amino-N-carbamimidoylbenzenesulfonamide
    • 1-Sulfanilylguanidine
    • NCGC00018234-07
    • DB13726
    • Inchi: 1S/C7H10N4O2S/c8-5-1-3-6(4-2-5)14(12,13)11-7(9)10/h1-4H,8H2,(H4,9,10,11)
    • InChI Key: BRBKOPJOKNSWSG-UHFFFAOYSA-N
    • SMILES: S(C1C=CC(=CC=1)N)(/N=C(\N)/N)(=O)=O

Computed Properties

  • Exact Mass: 214.052446
  • Monoisotopic Mass: 214.052446
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 307
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 133
  • XLogP3: -0.7

Experimental Properties

  • Melting Point: 191.5 °C
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